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Compound of Interest

Compound Name: MB-28767

Cat. No.: B1676239 Get Quote

For Research Use Only.

Introduction
MB-28767 is a selective agonist for the Prostaglandin E2 Receptor 3 (EP3 receptor). The EP3

receptor is a G protein-coupled receptor (GPCR) that plays a crucial role in various

physiological processes, including regulation of smooth muscle tone, platelet aggregation, and

neurotransmitter release. As a Gi-coupled receptor, its activation by an agonist like MB-28767
leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic

adenosine monophosphate (cAMP) levels.[1][2]

These application notes provide detailed protocols for cell-based assays to characterize the

activity of MB-28767 on the EP3 receptor. The primary assay described is the forskolin-

stimulated cAMP inhibition assay, a robust method for quantifying the potency of Gi-coupled

receptor agonists.

Signaling Pathway of MB-28767 at the EP3 Receptor
Activation of the EP3 receptor by MB-28767 initiates an intracellular signaling cascade that

inhibits the production of cAMP. This process can be visualized as follows:
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Caption: Signaling pathway of MB-28767 at the EP3 receptor.

Quantitative Data
While specific IC50 or EC50 values for MB-28767 in a cAMP inhibition assay are not readily

available in the public domain, data for a structurally and functionally similar EP3 receptor

agonist, sulprostone, can be used as a reference. The EP3-selective agonist, M&B 28767, has

been shown to inhibit the forskolin-induced increase in the cAMP level.[3]

Compound Assay Type Cell Line IC50 (nM) Reference

Sulprostone

Forskolin-

Stimulated cAMP

Inhibition

CHO-K1 cells

expressing

human EP3I

0.2 [4][5][6]

Sulprostone

Forskolin-

Stimulated cAMP

Inhibition

CHO-K1 cells

expressing

human EP3II

0.15 [4][5][6]

Experimental Protocols
Forskolin-Stimulated cAMP Inhibition Assay
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This assay measures the ability of MB-28767 to inhibit the production of cAMP stimulated by

forskolin, a direct activator of adenylyl cyclase.

Workflow Diagram:

Preparation

Assay Procedure

Detection & Analysis

Seed cells expressing
EP3 receptor

Pre-incubate cells with
MB-28767 dilutions

Prepare MB-28767 serial dilutions Prepare Forskolin solution

Stimulate with Forskolin

Lyse cells and stop reaction

Measure cAMP levels
(e.g., HTRF, ELISA)

Plot dose-response curve

Calculate IC50 value

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1676239?utm_src=pdf-body
https://www.benchchem.com/product/b1676239?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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